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Compound of Interest

Compound Name: Lagosin

Cat. No.: B1674186 Get Quote

Lagosin: A Comprehensive Technical Dossier
For Researchers, Scientists, and Drug Development Professionals

Introduction
Lagosin, also known as Fungichromin and Pentamycin, is a polyene macrolide antibiotic. First

isolated from a Streptomyces species found in a soil sample from Lagos, Nigeria, it is a member

of the filipin family of fungicides.[1] Lagosin has demonstrated broad-spectrum antifungal

activity.[2][3][4] Extensive physicochemical and biological studies have shown that Lagosin,

Fungichromin, and a related compound, Cogomycin, are identical in all respects, including their

stereochemistry.[5] This document provides a detailed overview of the chemical structure and

physicochemical properties of Lagosin, along with relevant experimental methodologies.

Chemical Structure
Lagosin is a 35-membered macrolide lactone containing a pentaene chromophore. Its complex

structure includes multiple hydroxyl groups, contributing to its specific physicochemical

characteristics.

IUPAC Name:

(3R,4S,6S,8S,10R,12R,14R,15R,16R,17E,19E,21E,23E,25E,27S,28R)-4,6,8,10,12,14,15,16,27-

nonahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyl-oxacyclooctacosa-17,19,21,23,25-

pentaen-2-one[6]
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Chemical Formula: C₃₅H₅₈O₁₂[6]

Molecular Weight: 670.83 g/mol [2][3]

CAS Number: 6834-98-6[6]

Synonyms: Fungichromin, Pentamycin, Cogomycin, 14-hydroxy Filipin[7][8]

(Image of the chemical structure of Lagosin would be placed here)

Physicochemical Properties
The physicochemical properties of Lagosin are summarized in the table below. It is important to

note that while some of these properties have been experimentally determined, others are

based on computational predictions.
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Property Value Method Source(s)

Appearance
Pale yellow to tan

solid
Visual Inspection [1]

Melting Point
Not experimentally

determined
- -

Solubility

    Water 0.209 mg/mL Predicted (ALOGPS) [9]

    DMSO 50 mg/mL Experimental [2][10]

    DMF Soluble Experimental [1][7][8]

    Ethanol Soluble Experimental [1][7][8]

    Methanol Soluble Experimental [1][7][8]

pKa (Strongest Acidic) 12.74 - 12.89
Predicted (Chemaxon,

MoKa)
[9][11]

pKa (Strongest Basic) -2.8 Predicted (Chemaxon) [9]

LogP 0.07 - 2.47
Predicted (ALOGPS,

CLOGP)
[9][11]

UV Absorption

Maxima (λmax)
320, 337, 340, 356 nm UV-Vis Spectroscopy [12]

Experimental Protocols
Isolation and Purification of Lagosin (as Fungichromin)
from Streptomyces
This protocol is a generalized procedure based on methods for isolating polyene macrolides

from Streptomyces cultures.

a. Fermentation:
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Inoculate a suitable production medium (e.g., soybean meal-glucose medium) with a high-

yielding strain of a Lagosin-producing Streptomyces species (e.g., S. padanus).[13]

Incubate the culture under optimal conditions (e.g., 28°C, with shaking) for a period

determined to maximize production (typically 5-7 days).[13]

b. Extraction:

Separate the mycelial biomass from the fermentation broth by centrifugation or filtration.

Mix the culture filtrate with an equal volume of a water-immiscible organic solvent, such as

ethyl acetate.[13]

Sonciate the mixture for approximately 15 minutes to lyse the cells and facilitate the extraction

of the compound.[13]

Agitate the mixture on a rotary shaker for several hours to ensure complete extraction.[13]

Collect the organic phase, which now contains the crude Lagosin extract.

c. Purification:

Concentrate the organic extract under reduced pressure.

Subject the crude extract to column chromatography on a silica gel stationary phase.[14]

Elute the column with a suitable solvent system (e.g., a gradient of methanol in chloroform) to

separate Lagosin from other metabolites.

Monitor the fractions for antifungal activity and/or by thin-layer chromatography (TLC).

Pool the active, pure fractions and evaporate the solvent to yield purified Lagosin.

High-Performance Liquid Chromatography (HPLC)
Analysis
This method is based on a published protocol for the analysis of Fungichromin.[13]
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Chromatographic System: A standard HPLC system equipped with a UV detector.

Column: A reverse-phase C18 column (e.g., HYPERSIL BDS C-18).[13]

Mobile Phase: An isocratic mobile phase of 60% acetonitrile in water.[13]

Flow Rate: 0.5 mL/min.[13]

Column Temperature: 28°C.[13]

Detection: UV detection at a wavelength of 357 nm.[13]

Sample Preparation: Dissolve the purified Lagosin or crude extract in a suitable solvent (e.g.,

methanol or the mobile phase) and filter through a 0.22 µm syringe filter before injection.

Determination of Physicochemical Properties (General
Methodologies)

Melting Point: Determined using a capillary melting point apparatus. The sample is heated at

a controlled rate, and the temperature range from the first appearance of liquid to complete

melting is recorded.

pKa (Potentiometric Titration): A solution of Lagosin is titrated with a standardized acid or

base. The pH of the solution is monitored with a calibrated pH meter as a function of the

volume of titrant added. The pKa is determined from the inflection point of the resulting

titration curve.

LogP (Shake-Flask Method): A solution of Lagosin is prepared in a biphasic system of n-

octanol and water. The system is shaken until equilibrium is reached. The concentration of

Lagosin in both the n-octanol and water phases is then determined (e.g., by HPLC or UV-Vis

spectroscopy). The LogP is calculated as the logarithm of the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase.

UV-Vis Spectroscopy: A solution of Lagosin in a suitable solvent (e.g., methanol) is prepared.

The absorbance of the solution is measured over a range of wavelengths (typically 200-400

nm) using a UV-Vis spectrophotometer. The wavelengths of maximum absorbance (λmax) are

recorded.[12]
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Mandatory Visualizations
Mechanism of Action: Interaction with Fungal Cell
Membrane
Lagosin's primary antifungal mechanism involves its interaction with ergosterol, a key sterol

component of fungal cell membranes. This interaction disrupts the integrity and function of the

membrane.
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Caption: Lagosin's interaction with ergosterol leading to fungal cell death.

Experimental Workflow: Isolation and Purification of
Lagosin
The following diagram illustrates a typical workflow for the isolation and purification of Lagosin
from a Streptomyces fermentation culture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1674186?utm_src=pdf-body
https://www.benchchem.com/product/b1674186?utm_src=pdf-body
https://www.benchchem.com/product/b1674186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Lagosin Isolation and Purification
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Caption: A generalized workflow for the isolation and purification of Lagosin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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